Cas no 9027-96-7 (Citrate synthase)

• Product Name: Citrate synthase
• CAS No: 9027-96-7
• MF: C₁₉₇H₂₃₈O₄₃S₆
• MW: 3486.36187505722
• CID: 805693
• PubChem ID: 168009950
• Update Time: 2025-06-11

Citrate synthase Chemical and Physical Properties

Names and Identifiers

• Synthase, citrate
• CITRATE SYNTHASE
• Citrate condensing enzyme
• Citrate oxaloacetate lyase (CoA-acetylating)
• EC 4.1.3.7
• CITRATE OXALOACETATELYASE
• CITRATE OXALOACETATE LYASE [COA-ACETYLATING
• CS
• citrate synthase from chicken heart
• citrate synthase from porcine heart
• 9027-96-7
• Synthase, citrate (9CI)
• Citrate (si)-synthase
• Citrate (si)-synthases
• Citrate condensing enzymes
• Citrate synthases
• Citrate synthetase
• Citrate synthetases
• Citric acid synthase
• Citric acid synthases
• Citric synthase
• Citric synthases
• Citric-condensing enzyme
• Citric-condensing enzymes
• Citrogenase
• Citrogenases
• Condensing enzyme
• Condensing enzymes
• E.C. 2.3.3.1
• E.C. 4.1.3.7
• EC 2.3.3.1
• Oxalacetic transacetase
• Oxalacetic transacetases
• Protein CS
• Proteins, CS
• Citrate Synthase from porcine heart ammonium sulfate suspension
• IVFDLMWXZRCQEQ-UHFFFAOYSA-N
• Citrate synthase

• MDL： MFCD00130808
• Inchi： 1S/C30H34O7.C30H34O6S.C29H38O6S.C28H34O6S.2C27H34O6S.C26H30O6S/c1-5-6-11-21-13-14-25-22(16-21)17-23(36-25)15-20(3)29(33)28-24(31)18-26(37-30(28)34)19(2)10-8-7-9-12-27(32)35-4;1-5-6-11-21-13-14-26-22(16-21)17-23(37-26)15-20(3)29(33)28-24(31)18-25(36-30(28)34)19(2)10-8-7-9-12-27(32)35-4;1-6-7-8-11-14-22-18-36-25(21(22)4)16-20(3)28(32)27-23(30)17-24(35-29(27)33)19(2)13-10-9-12-15-26(31)34-5;1-5-6-7-10-13-21-15-16-22(35-21)17-20(3)27(31)26-23(29)18-24(34-28(26)32)19(2)12-9-8-11-14-25(30)33-4;1-17(2)11-12-20-13-14-21(34-20)15-19(4)26(30)25-22(28)16-23(33-27(25)31)18(3)9-7-6-8-10-24(29)32-5;1-5-7-12-20-14-15-21(34-20)16-19(6-2)26(30)25-22(28)17-23(33-27(25)31)18(3)11-9-8-10-13-24(29)32-4;1-5-6-11-19-13-14-20(33-19)15-18(3)25(29)24-21(27)16-22(32-26(24)30)17(2)10-8-7-9-12-23(28)31-4/h2*7,9,13-19,31H,5-6,8,10-12H2,1-4H3;9,12,16-19,30H,6-8,10-11,13-15H2,1-5H3;5,8,11,15-19,29H,1,6-7,9-10,12-14H2,2-4H3;6,8,13-18,28H,7,9-12H2,1-5H3;8,10,14-18,28H,5-7,9,11-13H2,1-4H3;5,7,9,13-17,27H,1,6,8,10-12H2,2-4H3
• InChI Key： IVFDLMWXZRCQEQ-UHFFFAOYSA-N
• SMILES： S1C=C(C(C)=C1C=C(C)C(C1C(=O)OC(=CC=1O)C(C)CCC=CCC(=O)OC)=O)CCCCCC.S1C(C=C(C)C(C2C(=O)OC(=CC=2O)C(C)CCC=CCC(=O)OC)=O)=CC=C1CCC(C)C.S1C(C=C(C)C(C2C(=O)OC(=CC=2O)C(C)CCC=CCC(=O)OC)=O)=CC2C=C(C=CC1=2)CCCC.S1C(=CC=C1C=C(CC)C(C1C(=O)OC(=CC=1O)C(C)CCC=CCC(=O)OC)=O)CCCC.S1C(=CC=C1CCCCC=C)C=C(C)C(C1C(=O)OC(=CC=1O)C(C)CCC=CCC(=O)OC)=O.S1C(=CC=C1C=C(C)C(C1C(=O)OC(=CC=1O)C(C)CCC=CCC(=O)OC)=O)CCC=C.O1C(C(C(C(C)=CC2=CC3C=C(C=CC=3O2)CCCC)=O)=C(C=C1C(C)CCC=CCC(=O)OC)O)=O

Computed Properties

• Exact Mass: 3485.4828229g/mol
• Monoisotopic Mass: 3483.4761133g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 49
• Heavy Atom Count: 246
• Rotatable Bond Count: 96
• Complexity: 6390
• Covalently-Bonded Unit Count: 7
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 7
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 14
• Topological Polar Surface Area: 812Ų

Experimental Properties

• Solubility: H2O: soluble1.0mg/mL, clear

Citrate synthase Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Storage Condition：2-8°C

Additional information on Citrate synthase

Research Brief on Citrate Synthase (9027-96-7): Recent Advances and Applications

Citrate synthase (CS, EC 2.3.3.1, CAS: 9027-96-7) is a key enzyme in the tricarboxylic acid (TCA) cycle, catalyzing the condensation of acetyl-CoA and oxaloacetate to form citrate. This enzyme plays a pivotal role in cellular energy metabolism and has been extensively studied for its implications in metabolic disorders, cancer, and neurodegenerative diseases. Recent research has focused on its structural dynamics, regulatory mechanisms, and potential therapeutic applications. This brief highlights the latest findings related to citrate synthase, with a particular emphasis on studies involving the CAS number 9027-96-7.

One of the most significant advancements in citrate synthase research is the elucidation of its allosteric regulation. A 2023 study published in Nature Chemical Biology revealed novel binding sites for small molecules that modulate CS activity, offering new avenues for drug development. The study utilized cryo-EM and X-ray crystallography to visualize the conformational changes induced by these ligands, providing atomic-level insights into the enzyme's mechanism. These findings are particularly relevant for targeting metabolic diseases such as type 2 diabetes, where dysregulated TCA cycle activity is a hallmark.

Another area of progress involves the application of citrate synthase in biocatalysis and synthetic biology. Researchers have engineered CS variants with enhanced stability and activity under industrial conditions, as reported in a 2024 ACS Synthetic Biology paper. These engineered enzymes are being explored for the sustainable production of citrate-derived chemicals, reducing reliance on petrochemical feedstocks. The study also highlighted the use of 9027-96-7 as a reference standard for quality control in large-scale enzyme production.

In the context of disease research, citrate synthase has emerged as a biomarker for mitochondrial dysfunction. A recent clinical study published in Cell Metabolism demonstrated that decreased CS activity in patient-derived fibroblasts correlates with the severity of mitochondrial disorders. The study employed activity assays using purified CS (9027-96-7) to establish standardized protocols for diagnostic applications. This work underscores the enzyme's potential as a therapeutic target and diagnostic tool for rare genetic diseases.

Looking ahead, challenges remain in translating these discoveries into clinical and industrial applications. Key issues include the need for more selective CS inhibitors and the optimization of enzyme production processes. However, the growing body of research on citrate synthase (9027-96-7) continues to expand our understanding of its biological roles and practical utilities. Future studies are expected to explore its involvement in aging, immune response, and cross-species metabolic adaptations, further solidifying its importance in chemical biology and medicine.